Cas no 168106-25-0 (Zinc Dibis(trifluoromethylsulfonyl)imide)

• Product Name: Zinc Dibis(trifluoromethylsulfonyl)imide
• CAS No: 168106-25-0
• MF: C₄F₁₂N₂O₈S₄Zn
• MW: 625.701234817505
• MDL: MFCD16621474
• CID: 2084564
• PubChem ID: 253661761
• Update Time: 2025-10-31

Zinc Dibis(trifluoromethylsulfonyl)imide Chemical and Physical Properties

Names and Identifiers

• Zinc bis(trifluoromethylsulfonyl)imide
• Zinc(II) Bis(trifluoromethanesulfonyl)imide
• Zinc di[bis(trifluoromethylsulfonyl)imide]
• zinc,bis(trifluoromethylsulfonyl)azanide
• Bis(trifluoromethanesulfonyl)imide Zinc(II) Salt
• Zn(NTf2)2
• Zn-bis(trifluoromethylsulfonyl)imide
• Zinc(II) Triflimide
• Zinc bis(trifluoromethylsulfonyl)imide, min. 97%
• 168106-25-0
• AKOS025146854
• SY060659
• Zinc(II) Bis(trifluoromethanesulfonyl)imide 99.5%
• Z0027
• ZINC(2+) BIS(BISTRIFLYLIMIDE ANION)
• DTXSID90565779
• Zinc bis[bis(trifluoromethanesulfonyl)azanide]
• Zinc(II) Bis[(trifluoromethyl)sulfonyl]amide
• A909689
• zinc;bis(trifluoromethylsulfonyl)azanide
• 693-904-5
• Zinc Dibis(trifluoromethylsulfonyl)imide

• MDL： MFCD16621474
• Inchi： 1S/2C2F6NO4S2.Zn/c2*3-1(4,5)14(10,11)9-15(12,13)2(6,7)8;/q2*-1;+2
• InChI Key： QEORIOGPVTWFMH-UHFFFAOYSA-N
• SMILES： [Zn+2].S(C(F)(F)F)([N-]S(C(F)(F)F)(=O)=O)(=O)=O.S(C(F)(F)F)([N-]S(C(F)(F)F)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 623.76400
• Monoisotopic Mass: 623.763729g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 374
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 172Ų

Experimental Properties

• Melting Point: 143-147 °C
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Solubility: It is soluble in CH2Cl2 and H2O.
• Stability/Shelf Life: hygroscopic
• PSA: 170.08000
• LogP: 6.43930
• Sensitiveness: Moisture Sensitive

Zinc Dibis(trifluoromethylsulfonyl)imide Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H314
• Warning Statement： P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P405-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II

Additional information on Zinc Dibis(trifluoromethylsulfonyl)imide

Zinc Dibis(trifluoromethylsulfonyl)imide (CAS No. 168106-25-0): A Comprehensive Overview

Zinc Dibis(trifluoromethylsulfonyl)imide (Zn(OTf)₂, CAS No. 168106-25-0) is a versatile compound that has gained significant attention in the fields of chemistry, materials science, and pharmaceutical research. This compound, also known as zinc bis(trifluoromethanesulfonyl)imide, is a salt composed of the zinc cation and the bis(trifluoromethanesulfonyl)imide anion (Tf₂N^-). Its unique properties and stability make it an essential reagent in various synthetic processes and applications.

The Tf₂N^- anion, commonly referred to as the triflate or triflimide anion, is known for its strong Lewis acidity and excellent leaving group properties. These characteristics contribute to the high reactivity and versatility of Zn(OTf)₂. In organic synthesis, Zn(OTf)₂ is often used as a Lewis acid catalyst, promoting a wide range of reactions such as Friedel-Crafts acylations, alkylations, and carbonyl additions.

In recent years, significant advancements have been made in understanding the role of Zn(OTf)₂ in catalytic processes. For instance, a study published in the Journal of the American Chemical Society (JACS) in 2021 highlighted the use of Zn(OTf)₂ in the development of highly efficient and selective catalysts for C-H bond functionalization. This research demonstrated that Zn(OTf)₂-based catalysts can facilitate the direct functionalization of unactivated C-H bonds with high regioselectivity and yield.

Beyond its applications in organic synthesis, Zn(OTf)₂ has also found utility in materials science. Its ability to form stable complexes with various organic ligands makes it a valuable precursor for the synthesis of metal-organic frameworks (MOFs). MOFs are porous materials with high surface areas and tunable pore sizes, which have potential applications in gas storage, separation, and catalysis. A recent study in the Journal of Materials Chemistry A explored the use of Zn(OTf)₂ in the synthesis of MOFs with enhanced stability and catalytic activity.

In the pharmaceutical industry, Zn(OTf)₂ plays a crucial role in drug discovery and development. It is often used as a reagent or catalyst in the synthesis of complex organic molecules, including drug candidates. The high reactivity and selectivity of Zn(OTf)₂-mediated reactions make it an attractive choice for optimizing synthetic routes to pharmaceutical compounds. A notable example is its use in the synthesis of antiviral drugs, where it has been shown to improve reaction yields and reduce side products.

The safety and handling of Zn(OTf)₂ are important considerations for researchers working with this compound. While it is generally considered safe when handled properly, precautions should be taken to avoid exposure to skin or inhalation. It is recommended to store Zn(OTf)₂ in a cool, dry place away from moisture and incompatible materials.

In conclusion, Zinc Dibis(trifluoromethylsulfonyl)imide (Zn(OTf)₂), CAS No. 168106-25-0, is a multifaceted compound with a wide range of applications in chemistry, materials science, and pharmaceutical research. Its unique properties and versatility make it an indispensable tool for researchers aiming to advance synthetic methodologies and develop innovative materials and drugs.